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Compound of Interest

Compound Name: 5-bromo-6-fluoro-1H-indole

CAS No.: 434960-42-6

Cat. No.: B1339833

Get Quote

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous

natural products and synthetic pharmaceuticals. The strategic introduction of halogen atoms,

particularly fluorine and bromine, onto the indole ring can profoundly modulate a molecule's

physicochemical and biological properties. Fluorine substitution is known to enhance metabolic

stability, lipophilicity, and binding affinity, while bromine can serve as a handle for further

synthetic transformations through cross-coupling reactions.[1][2][3] The compound 5-bromo-6-
fluoro-1H-indole is a valuable building block in the synthesis of a wide range of bioactive

molecules, including those with applications as anti-cancer agents and neuroactive

compounds.[4][5] This guide provides a detailed, plausible first synthesis of 5-bromo-6-fluoro-
1H-indole based on established and robust synthetic methodologies for related fluoroindoles.

Proposed First Synthesis: A Leimgruber-Batcho
Approach
While a singular "discovery" paper for 5-bromo-6-fluoro-1H-indole is not prominent in the

literature, its synthesis can be confidently approached using well-established methods. The

Leimgruber-Batcho indole synthesis is a highly effective and versatile method for the

preparation of 2,3-unsubstituted indoles.[1][4] This method is often preferred over the Fischer
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indole synthesis due to its milder reaction conditions and the frequent commercial availability of

the required ortho-nitrotoluene precursors.[4][6]

The proposed synthesis commences with the readily accessible 4-bromo-5-fluoro-2-

nitrotoluene. The synthesis proceeds in two key steps: the formation of an enamine followed by

a reductive cyclization to yield the target indole.

Synthetic Pathway Overview

Step 1: Enamine Formation

Step 2: Reductive Cyclization

4-bromo-5-fluoro-2-nitrotoluene

Enamine Intermediate

DMF-DMA, Pyrrolidine, Heat

5-bromo-6-fluoro-1H-indole

Raney Nickel, Hydrazine or Pd/C, H2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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